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For Researchers, Scientists, and Drug Development Professionals

Introduction to HFC-236fa as a Dielectric Gas
1,1,1,3,3,3-Hexafluoropropane (HFC-236fa) is a hydrofluorocarbon compound recognized for

its properties as a fire suppressant, refrigerant, and potential dielectric gas.[1][2][3] As a

dielectric medium, its primary function is to provide electrical insulation and prevent electrical

breakdown in high-voltage applications. HFC-236fa is characterized by its non-conductive

nature, thermal stability, and non-flammability.[4][5][6]

From an environmental standpoint, HFC-236fa has an Ozone Depletion Potential (ODP) of

zero, making it a more environmentally friendly alternative to older dielectric gases like

chlorofluorocarbons (CFCs).[1][4] However, it possesses a high Global Warming Potential

(GWP), which is a significant consideration for its application and has led to regulations on its

use in some areas.[4][7]

These application notes provide an overview of the known dielectric properties of HFC-236fa,

protocols for its evaluation, and a comparative analysis with other dielectric gases, particularly

sulfur hexafluoride (SF6), the industry standard.
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The insulating capability of a gas is determined by its molecular structure and its ability to

withstand high electrical fields without breaking down. The key properties of HFC-236fa

relevant to its dielectric applications are summarized below.

Table 1: General and Physicochemical Properties of HFC-236fa

Property Value Reference

Chemical Formula C3H2F6

Molecular Weight 152.04 g/mol [8]

Boiling Point -1.4 °C [8]

Vapor Pressure (at 25°C) 272.4 kPa [9]

Ozone Depletion Potential

(ODP)
0 [1]

Global Warming Potential

(GWP, 100-year)
9,810 [7]

Table 2: Dielectric Properties of HFC-236fa and Comparison with Other Gases

Property HFC-236fa SF6 Nitrogen (N2) Air

Relative

Dielectric

Strength (vs. N2

= 1)

1.0166 ~2.5 1 ~1

Breakdown

Voltage (kV/mm,

approximate)

Data not readily

available
~8.9 ~3.0 ~3.0

Molecular Weight

( g/mol )
152.04 146.06 28.01 ~29

Note: The breakdown voltage of gases is highly dependent on pressure, electrode geometry,

and gap distance. The values for N2 and Air are approximate for standard conditions.
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Experimental Protocols for Dielectric Gas
Evaluation
The following protocols are based on established standards such as ASTM D2477 for

determining the dielectric breakdown voltage and dielectric strength of insulating gases.[10][11]

[12]

Protocol for Determining Dielectric Breakdown Voltage
Objective: To measure the voltage at which HFC-236fa gas breaks down under a uniform

electric field at commercial power frequencies.

Apparatus:

High-voltage AC power supply (50/60 Hz) with a variable transformer.

Test chamber (dielectric cell) capable of being pressurized and evacuated.

Electrodes (e.g., sphere-to-sphere or plane-to-plane) with a micrometer for precise gap

adjustment. Common materials include brass or stainless steel.

Gas handling system for introducing HFC-236fa and other gases at controlled pressures.

Pressure and temperature sensors.

Safety interlocks and a viewing window.

Procedure:

Chamber Preparation: Thoroughly clean and dry the test chamber and electrodes to remove

any contaminants.

Electrode Setup: Set the desired gap distance between the electrodes using the micrometer.

A common starting point is 2.5 mm.

Gas Filling: Evacuate the test chamber to a low pressure and then fill it with HFC-236fa gas

to the desired test pressure. Allow the gas to stabilize.
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Voltage Application: Apply the AC voltage and increase it at a uniform rate (e.g., 0.5 kV/s or 1

kV/s) until breakdown occurs, indicated by a sudden drop in voltage and an increase in

current.[13]

Data Recording: Record the breakdown voltage.

Replicate Measurements: Repeat the measurement multiple times (e.g., 5-10 times) and

calculate the average breakdown voltage and standard deviation.

Varying Parameters: Repeat the experiment for different gas pressures and electrode gap

distances to characterize the gas's behavior.

Diagram 1: Experimental Workflow for Dielectric Breakdown Voltage Measurement
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Caption: Workflow for determining the dielectric breakdown voltage of a gas.
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Paschen Curve Determination
The Paschen curve is a fundamental characteristic of a dielectric gas, showing the relationship

between the breakdown voltage and the product of gas pressure and electrode gap distance

(pd).

Diagram 2: Logical Relationship for Paschen Curve

Gas Pressure (p) Electrode Gap (d) pd Product Breakdown Voltage (Vb)determines Paschen Curve
Vb = f(pd)

plots as

Click to download full resolution via product page

Caption: Relationship between parameters defining the Paschen curve.

Note: Specific experimental data to plot a Paschen curve for HFC-236fa is not readily available

in the public domain and represents a key area for future research.

Applications and Considerations
While primarily used as a fire suppressant, the dielectric properties of HFC-236fa suggest its

potential use in specific high-voltage applications where a non-flammable, non-conductive gas

is required.[4][14]

Potential Applications
Gas-Insulated Equipment: As a component in gas mixtures for gas-insulated switchgear

(GIS) and gas-insulated transmission lines (GIL), particularly at medium voltage levels.[15]

[16][17]

Specialized Transformers: In transformers where non-flammability is a critical safety

requirement.

Pulsed Power Systems: In applications requiring a gas with a rapid dielectric recovery after a

discharge.
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To enhance its dielectric strength and reduce its GWP, HFC-236fa can be mixed with other

gases like nitrogen (N2) or carbon dioxide (CO2).[18][19] The breakdown voltage of such

mixtures will depend on the concentration of each component. Research into the optimal

mixture ratios for specific applications is an ongoing field of study.

Diagram 3: Signaling Pathway for Dielectric Gas Mixture Evaluation
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Caption: Decision pathway for evaluating and selecting a dielectric gas mixture.

Safety and Environmental Considerations
Toxicity: HFC-236fa has low toxicity.[4] However, at high concentrations, it can act as an

asphyxiant by displacing oxygen.[20]

Thermal Decomposition: At high temperatures, such as in the presence of an electrical arc,

HFC-236fa can decompose into toxic and corrosive byproducts like hydrogen fluoride (HF).

[3][5] Proper ventilation and handling procedures are essential.

Global Warming Potential (GWP): The high GWP of HFC-236fa is a major drawback.[4][7] Its

use may be restricted by environmental regulations. Researchers should consider this factor

and explore gas mixtures that can lower the overall GWP.

Conclusion and Future Research
HFC-236fa exhibits dielectric properties that make it a candidate for certain specialized high-

voltage applications, particularly as a component in gas mixtures. Its non-flammability and zero

ODP are advantageous. However, its high GWP and the limited availability of comprehensive

dielectric strength data, especially in comparison to SF6, necessitate further research.

Key areas for future investigation include:

Systematic measurement of the breakdown voltage of pure HFC-236fa and its mixtures with

N2 and CO2 under a wide range of pressures, temperatures, and electrode configurations.

Determination of the Paschen curve for HFC-236fa.

Evaluation of its long-term stability and compatibility with materials used in high-voltage

equipment.

Performance testing in prototype gas-insulated systems.

By addressing these research gaps, a more complete understanding of the potential and

limitations of HFC-236fa as a dielectric gas can be achieved.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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